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Compound of Interest

Compound Name: Rhodizonic acid disodium

Cat. No.: B15597203

Get Quote

Introduction

Rhodizonic acid disodium salt is a chemical reagent widely used for the qualitative and semi-

quantitative detection of lead in various samples, including paint, soil, gunshot residue, and

aqueous solutions.[1][2][3] The test is based on the formation of a distinctly colored complex

between lead (II) ions and the rhodizonate anion.[1][4] This method is valued for its sensitivity,

rapidity, and ease of use, making it suitable for both laboratory and field applications.[3] The

specificity of the test for lead is significantly enhanced by controlling the pH of the reaction

medium.[1]

Principle of Detection

The underlying principle of this assay is the chemical reaction between lead ions (Pb²⁺) and

rhodizonic acid disodium salt. In the presence of lead, the orange-yellow rhodizonate

solution forms a scarlet to red-violet colored precipitate or solution.[1][5] At a controlled acidic

pH of approximately 2.8, the reaction becomes highly specific for lead, as the complexes

formed with other interfering ions, such as barium and strontium, are unstable and tend to

decolorize.[1] Further confirmation of lead can be achieved by the addition of dilute
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hydrochloric acid, which transforms the lead-rhodizonate complex into a stable blue-violet color.

[2][6]

Interferences

Several metal ions can potentially interfere with the detection of lead. Barium and strontium

form colored complexes with rhodizonic acid, which can lead to false-positive results.[1]

However, by adjusting the pH to 2.8 with a tartaric acid/sodium bitartrate buffer, the interference

from these ions can be minimized.[1][6] Stannous (Sn²⁺) ions can also interfere with the test.

This interference can be eliminated by oxidizing Sn²⁺ to Sn⁴⁺ using hydrogen peroxide prior to

the addition of the rhodizonate reagent, as Sn⁴⁺ does not react to form a colored complex.[7]

Quantitative Data Summary
While the rhodizonic acid test is primarily qualitative, the intensity of the color developed can be

indicative of the lead concentration. For more precise quantitative analysis, instrumental

methods are recommended. The following table summarizes key parameters for the

colorimetric reaction.

Parameter Value/Observation Reference

Optimal pH for Lead Specificity 2.8 [1][6]

Color of Lead Complex at pH

2.8
Scarlet/Pink [1][6]

Color of Lead Complex at

Neutral pH
Blue-violet [1]

Confirmatory Color with HCl Blue-violet [2][6]

Interfering Ions Ba²⁺, Sr²⁺, Sn²⁺ [1][7]

Aqueous Rhodizonate Solution

Stability

Decomposes in a few days,

even when refrigerated. Fresh

preparation is recommended.

[4]
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1. Reagent Preparation

Saturated Sodium Rhodizonate Solution (to be prepared fresh daily):

Add a small amount of rhodizonic acid disodium salt powder to a beaker.

Add distilled water dropwise while mixing until the powder is fully dissolved and the

solution has a dark yellow or "strong tea" color.[6][7]

Ensure a small amount of undissolved powder remains at the bottom to confirm saturation.

[6]

Tartaric Acid/Sodium Bitartrate Buffer (pH 2.8):

Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled water.[6]

Store in a sealed bottle. This solution is stable for up to one year, but should be discarded

if cloudiness appears.[6]

5% Hydrochloric Acid (HCl) Solution:

Carefully add 5 mL of concentrated hydrochloric acid to 95 mL of distilled water.

Store in a sealed bottle. This solution is stable for one year.[6]

15% Acetic Acid Solution (for sample extraction from surfaces):

Place 75 mL of concentrated glacial acetic acid in 425 mL of distilled water.[8]

2. Qualitative Spot Test for Lead on Surfaces (e.g., Paint, Pottery)

Moisten a cotton swab or a piece of filter paper with 15% acetic acid solution.[8]

Rub the moistened applicator on the surface to be tested for at least 15 seconds to extract

any lead.[8]

Apply a few drops of the freshly prepared saturated sodium rhodizonate solution to the area

of the applicator that was in contact with the surface.
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Observe for an immediate color change. The appearance of a pink to scarlet color indicates

the potential presence of lead.[6]

For confirmation, add a few drops of 5% HCl solution to the colored spot. If the color

transitions to or intensifies as a blue-violet, the presence of lead is confirmed.[6][8]

3. Protocol for Lead Detection in Aqueous Samples

Place a drop of the sample solution onto a piece of filter paper.

Add a drop of the tartaric acid/sodium bitartrate buffer solution to the spot.

Add a drop of the saturated sodium rhodizonate solution.

A blue-violet ring or spot indicates the presence of lead.[5] The identification limit is

approximately 0.1 micrograms of lead.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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